![molecular formula C17H18FNO4S B6413029 2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% CAS No. 1262007-57-7](/img/structure/B6413029.png)
2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid (2-BSFBA) is an organic compound with the molecular formula C11H13FO2S. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. It is a key intermediate in the synthesis of pharmaceuticals and other organic compounds. 2-BSFBA has been studied extensively due to its potential use in drug synthesis and its biochemical and physiological effects.
Scientific Research Applications
2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% has been used in a wide range of scientific research applications. It has been used as a starting material in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs, antimalarial drugs, and anti-cancer drugs. It has also been used as a reagent in the synthesis of other organic compounds, such as dyes and pigments. In addition, 2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% has been studied for its biochemical and physiological effects in various organisms.
Mechanism of Action
2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% has been studied for its biochemical and physiological effects in various organisms. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of arachidonic acid and its metabolites. Inhibition of COX-2 has been linked to anti-inflammatory and anti-cancer effects. 2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% has also been shown to inhibit the enzyme aldose reductase, which is involved in the metabolism of sugars. Inhibition of aldose reductase has been linked to anti-diabetic effects.
Biochemical and Physiological Effects
2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% has been shown to have anti-inflammatory and anti-cancer effects in various organisms. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of arachidonic acid and its metabolites. Inhibition of COX-2 has been linked to anti-inflammatory and anti-cancer effects. 2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% has also been shown to inhibit the enzyme aldose reductase, which is involved in the metabolism of sugars. Inhibition of aldose reductase has been linked to anti-diabetic effects.
Advantages and Limitations for Lab Experiments
2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is a useful reagent in the synthesis of pharmaceuticals and other organic compounds. It is relatively inexpensive and can be stored for extended periods of time without significant degradation. However, 2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is a hazardous material and should be handled with care. It should be used in a well-ventilated area and protective equipment should be worn when handling it.
Future Directions
Future research on 2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% should focus on further elucidating its biochemical and physiological effects. Studies should be conducted to investigate its effects on other enzymes and pathways. Additionally, further research should be conducted to investigate the potential therapeutic applications of 2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95%, such as its use as an anti-inflammatory agent or an anti-diabetic agent. Finally, more research should be conducted to develop more efficient and cost-effective methods for the synthesis of 2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95%.
Synthesis Methods
2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is synthesized by the reaction of 4-fluorobenzoic acid with 3-t-butylsulfonamidophenol in a two-step process. In the first step, 3-t-butylsulfonamidophenol is reacted with 4-fluorobenzoic acid in the presence of an acid catalyst to form a sulfonamide intermediate. In the second step, the sulfonamide intermediate is treated with a base to form 2-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95%.
properties
IUPAC Name |
2-[3-(tert-butylsulfamoyl)phenyl]-4-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO4S/c1-17(2,3)19-24(22,23)13-6-4-5-11(9-13)15-10-12(18)7-8-14(15)16(20)21/h4-10,19H,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUCLFQCOQLPXKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.